Cas no 2171826-13-2 (benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate
• CAS No: 2171826-13-2
• MF: C₁₈H₂₀ClNO₄S
• MW: 381.87370300293
• CID: 5999840
• PubChem ID: 165528598
• Update Time: 2025-05-25

benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate
• benzyl N-[1-(chlorosulfonyl)-3-phenylbutan-2-yl]carbamate
• EN300-1440404
• 2171826-13-2

• Inchi： 1S/C18H20ClNO4S/c1-14(16-10-6-3-7-11-16)17(13-25(19,22)23)20-18(21)24-12-15-8-4-2-5-9-15/h2-11,14,17H,12-13H2,1H3,(H,20,21)
• InChI Key： KKCYRSPZGIRXLE-UHFFFAOYSA-N
• SMILES： ClS(CC(C(C)C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.0801570g/mol
• Monoisotopic Mass: 381.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate

Introduction to Benzyl N-1-(Chlorosulfonyl)-3-Phenylbutan-2-Ylcarbamate (CAS No. 2171826-13-2)

Benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate, with the CAS registry number 2171826-13-2, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is characterized by its unique structure, which incorporates a benzyl group, a chlorosulfonyl moiety, and a phenylbutanoyl group. Its molecular formula and properties make it a versatile compound with potential applications in drug development and pest control.

The synthesis of benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate involves a series of carefully controlled reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

In terms of its chemical properties, benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate exhibits interesting behavior under different environmental conditions. Its stability under thermal and oxidative stress has been extensively studied, with findings suggesting that it maintains structural integrity under moderate conditions. This stability is crucial for its potential use in formulations that require long-term shelf life.

The biological activity of this compound has been a focal point of recent research. Studies indicate that it possesses potent insecticidal properties, making it a promising candidate for use in agricultural pest control. Field trials have demonstrated its effectiveness against various pest species, with minimal impact on non-target organisms. Additionally, its ability to degrade into non-toxic byproducts under natural conditions further enhances its suitability for eco-friendly agricultural practices.

In the pharmaceutical sector, benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylcarbamate has shown potential as a precursor for drug development. Its unique structure allows for functionalization at multiple sites, enabling the creation of derivatives with diverse biological activities. Researchers are currently investigating its role as an intermediate in the synthesis of novel therapeutic agents targeting specific disease pathways.

The environmental impact of this compound has also been thoroughly examined. Studies conducted in controlled laboratory settings have revealed that it biodegrades efficiently under aerobic conditions, reducing the risk of long-term environmental contamination. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemical agents in various applications.

From an industrial perspective, the production and handling of benzyl N-1-(chlorosulfonyl)-3-phenylbutan-2-ylycarbamate require adherence to strict safety protocols. Its manufacturing process involves the use of specialized equipment and requires skilled personnel to ensure optimal production outcomes. Continuous research is being conducted to develop scalable production methods that can meet the growing demand for this compound.

In conclusion, benzyl N-(chlorosulfonyl)-3 phenylethanoyl carbamate (CAS No 2171826 13 2) stands as a testament to the advancements in modern organic chemistry. Its versatile structure, coupled with its promising biological and environmental profiles, positions it as a key compound in future innovations across multiple industries. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly significant role in both scientific and industrial landscapes.